Cas no 1361759-97-8 (5-Amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid)

• Product Name: 5-Amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361759-97-8
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928248
• Update Time: 2025-06-26

5-Amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-10-3-1-2-9(12(10)15)13-7(5-11(18)19)4-8(16)6-17-13/h1-4,6H,5,16H2,(H,18,19)
• InChI Key： BJXAVHFPOBZAKE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC(=CN=1)N)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid

5-Amino-2-(2,3-dichlorophenyl)pyridine-3-acetic Acid: A Comprehensive Overview

5-Amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid, with the CAS number 1361759-97-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a dichlorophenyl substituent, and a pyridine ring with an acetic acid moiety. Its structural features make it a promising candidate for various applications, particularly in drug discovery and agrochemicals.

The synthesis of 5-amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling and Stille coupling. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

One of the most notable applications of this compound is in the development of novel antitumor agents. Studies have shown that 5-amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid exhibits potent cytotoxic activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. For instance, research published in the Journal of Medicinal Chemistry highlights its potential as a lead compound for designing drugs targeting breast and ovarian cancers.

In addition to its pharmacological applications, this compound has also shown promise in agrochemicals. Its ability to inhibit plant pathogenic fungi has been extensively studied. A recent study in Pest Management Science demonstrated that 5-amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid exhibits strong antifungal activity against Fusarium species, making it a potential candidate for developing eco-friendly fungicides.

The chemical stability and bioavailability of this compound are critical factors influencing its therapeutic potential. Recent investigations have focused on optimizing its pharmacokinetic properties through structural modifications. For example, researchers have explored the impact of substituent variations on the compound's solubility and permeability. These studies suggest that strategic modifications can significantly enhance its bioavailability without compromising its efficacy.

The environmental impact of 5-amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid is another area of active research. As concerns about chemical pollution grow, understanding the degradation pathways and ecological effects of this compound becomes increasingly important. Preliminary studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, 5-amino-2-(2,3-dichlorophenyl)pyridine-3-acetic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable asset in both pharmaceutical and agricultural sectors. Continued research into its properties and applications will undoubtedly unlock new potentials for this intriguing molecule.